Cas no 60933-68-8 (2,3,5-Tri-O-benzyl-beta-D-arabinofuranose)

• Product Name: 2,3,5-Tri-O-benzyl-beta-D-arabinofuranose
• CAS No: 60933-68-8
• MF: C₂₆H₂₈O₅
• MW: 420.497528076172
• MDL: MFCD00047076
• CID: 525346
• PubChem ID: 24900514
• Update Time: 2025-04-19

2,3,5-Tri-O-benzyl-beta-D-arabinofuranose Chemical and Physical Properties

Names and Identifiers

• 3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-ol
• (2R,3S,4R,5R)-3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-ol
• 2, 3, 5-Tri-O-benzoyl-beta-D-arabinofuranose
• 2,3,5-TRI-O-BENZYL-BETA-D -ARABINOFURANOSE CRYSTALLINE
• 2,3,5-TRI-O-BENZYL-BETA-D-ARABINOFURANOSE
• 2,3,5-Tri-O-benzyl-β-D-arabinofuranose
• 2,3,4,6-TETRA-O-ACETYL-A-D-GALACTOPYRANOSYL AZIDE
• 2,3,5-TRI-O-BENZYL-B-D-ARABINOFURANOSE
• (2R,3S,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol
• AS-47764
• 2,3,5-Tri-O-benzyl- beta -D-arabinofuranose
• beta-D-Arabinofuranose, 2,3,5-tris-O-(phenylmethyl)-
• AKOS015999732
• C59QV22LXX
• (2R,3S,4R,5R)-3,4-bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol
• 2,3,5-Tris-O-(phenylmethyl)-beta-D-arabinofuranose
• MFCD00047076
• CS-0156212
• NAQUAXSCBJPECG-FXSWLTOZSA-N
• (2R,3S,4R,5R)-3,4-bis(benzyloxy)-5-(benzyloxymethyl)tetrahydrofuran-2-ol
• NSC-81026
• 60933-68-8
• W-203276
• F16065
• 2,3,5-Tri-O-benzyl-beta-D-arabinofuranose

• MDL： MFCD00047076
• Inchi： 1S/C26H28O5/c27-26-25(30-18-22-14-8-3-9-15-22)24(29-17-21-12-6-2-7-13-21)23(31-26)19-28-16-20-10-4-1-5-11-20/h1-15,23-27H,16-19H2/t23-,24-,25+,26-/m1/s1
• InChI Key： NAQUAXSCBJPECG-FXSWLTOZSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 420.19400
• Monoisotopic Mass: 420.193674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.2180
• Melting Point: No data available
• Boiling Point: 570.5±50.0 °C at 760 mmHg
• Flash Point: 298.9±30.1 °C
• Refractive Index: 1.609
• Solubility: Soluble in methanol
• PSA: 57.15000
• LogP: 4.09120

2,3,5-Tri-O-benzyl-beta-D-arabinofuranose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：2-8℃贮存。